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Compound of Interest

Compound Name: Gsk-872 hydrochloride

Cat. No.: B8143567 Get Quote

Technical Support Center: GSK-872
Hydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with GSK-872
hydrochloride.

Frequently Asked Questions (FAQs)
1. What is GSK-872 hydrochloride and what is its primary mechanism of action?

GSK-872 hydrochloride is a potent and selective inhibitor of Receptor-Interacting Protein

Kinase 3 (RIPK3).[1][2] It binds to the RIPK3 kinase domain with a high affinity (IC50 = 1.8 nM)

and inhibits its kinase activity (IC50 = 1.3 nM).[1][3][4][5][6] The primary mechanism of action is

the inhibition of necroptosis, a form of programmed cell death, by blocking the function of

RIPK3.[7] GSK-872 has demonstrated over 1,000-fold selectivity for RIPK3 compared to a wide

range of other kinases, including RIPK1.[2]

2. In which solvents can I dissolve GSK-872 hydrochloride?

GSK-872 hydrochloride is soluble in dimethyl sulfoxide (DMSO) and ethanol.[2] For in vitro

experiments, DMSO is commonly used to prepare stock solutions. For in vivo studies, various
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solvent systems can be used, often involving a combination of DMSO with other agents like

corn oil, PEG300, Tween-80, and saline to ensure solubility and biocompatibility.[3][4]

3. What is the recommended storage condition for GSK-872 hydrochloride?

Powder: Store at -20°C for up to 3 years.[1][3][4]

In solvent: Store at -80°C for up to 1 year or at -20°C for up to 1 month.[1][3][4] It is advisable

to aliquot stock solutions to prevent repeated freeze-thaw cycles.[1][3]

Troubleshooting Insolubility Issues
My GSK-872 hydrochloride is not dissolving properly. What should I do?

Insolubility can be a common issue. Here is a step-by-step guide to troubleshoot this problem:

Step 1: Verify the Solvent and Concentration

Ensure you are using an appropriate solvent and are within the recommended concentration

range.

Solubility Data:

Solvent
Maximum Reported
Solubility

Molar Concentration
(approx.)

DMSO 100 mg/mL[4] 260.76 mM[4]

Ethanol 100 mM[2] -

Step 2: Employ Mechanical Assistance

If the compound does not readily dissolve, gentle mechanical assistance can be effective.

Vortexing: Mix the solution vigorously using a vortex mixer.

Sonication: Use an ultrasonic bath to aid dissolution. This is often recommended for

achieving higher concentrations in DMSO.[4]
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Gentle Heating: A warm water bath can also help to dissolve the compound.[3]

Step 3: Use Fresh, High-Quality Solvent

The quality of the solvent is crucial, especially for DMSO.

Anhydrous DMSO: Moisture-absorbing DMSO can significantly reduce the solubility of GSK-
872 hydrochloride.[3] Always use fresh, anhydrous DMSO for preparing stock solutions.

Step 4: Prepare a Dilution Series

If you require a specific concentration that is proving difficult to achieve directly, consider

preparing a more concentrated stock solution first and then diluting it to your target

concentration.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO:

Weigh the Compound: Accurately weigh out the required amount of GSK-872 hydrochloride
powder (Molecular Weight: 383.49 g/mol for the free base, 419.95 g/mol for the

hydrochloride salt).[2][8]

Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to the powder. For

example, to prepare 1 mL of a 10 mM solution of the hydrochloride salt, you would add 1 mL

of DMSO to 4.1995 mg of the compound.

Aid Dissolution: Vortex the solution thoroughly. If insolubility persists, place the vial in an

ultrasonic bath for short intervals until the solution is clear.

Storage: Store the stock solution in aliquots at -80°C.

Protocol for In Vivo Formulation:

For animal experiments, a common formulation involves a multi-step solvent addition:

Prepare a concentrated stock solution in DMSO.
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Sequentially add other solvents like PEG300, Tween-80, and saline, ensuring the solution

remains clear after each addition. A typical formulation might be 10% DMSO, 40% PEG300,

5% Tween-80, and 45% saline.[4]

The final solution should be clear and used immediately for optimal results.[3]

Visualizations
Signaling Pathway of Necroptosis Inhibition by GSK-872
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Caption: Inhibition of the necroptotic pathway by GSK-872.
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Experimental Workflow for Assessing GSK-872 Efficacy
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Caption: Workflow for evaluating GSK-872's effect on cell viability.

Troubleshooting Logic for Insolubility
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Caption: A logical approach to troubleshooting solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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